molecular formula C10H14N2O2 B8314267 Acetyl-2-(2-hydroxyethyl)-2-phenylhydrazine

Acetyl-2-(2-hydroxyethyl)-2-phenylhydrazine

Cat. No.: B8314267
M. Wt: 194.23 g/mol
InChI Key: TWNANRFWFOTRQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Acetyl-2-(2-hydroxyethyl)-2-phenylhydrazine is a useful research compound. Its molecular formula is C10H14N2O2 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H14N2O2

Molecular Weight

194.23 g/mol

IUPAC Name

N'-(2-hydroxyethyl)-N'-phenylacetohydrazide

InChI

InChI=1S/C10H14N2O2/c1-9(14)11-12(7-8-13)10-5-3-2-4-6-10/h2-6,13H,7-8H2,1H3,(H,11,14)

InChI Key

TWNANRFWFOTRQC-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NN(CCO)C1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-acetyl-2-phenylhydrazine (2 g, 13.3 mmol) in anhydrous toluene 20 ml was added bromoethanol (1.04 ml, 14.6 mmol), diisopropylethylamine (2.54 ml, 14.6 ml) at room temperature. The reaction mixture was refluxed under nitrogen for 40 hours. After cooling, the reaction was then quenched with 100 ml water, extracted with dichloromethane 2×100 ml. The organic was dried (MgSO4) and removed in vacuo. The residue was purified by flash column chromatography over silica using a gradient 50% mixture of ethyl acetate and hexane to 100% ethyl acetate as eluant. Appropriate fractions were combined and the solvent was removed in vacuo to give the product as a yellow oil 0.9 g (Yield 35%).
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
1.04 mL
Type
reactant
Reaction Step One
Quantity
2.54 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Yield
35%

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